Cas no 916905-37-8 (1,3-Benzenediol, 5-iodo-2-methoxy-)

1,3-Benzenediol, 5-iodo-2-methoxy- structure
916905-37-8 structure
Product Name:1,3-Benzenediol, 5-iodo-2-methoxy-
CAS No:916905-37-8
MF:C7H7IO3
MW:266.033154726028
CID:786768
PubChem ID:71428719
Update Time:2025-04-19

1,3-Benzenediol, 5-iodo-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-iodo-2-methoxy-
    • 5-iodo-2-methoxybenzene-1,3-diol
    • 916905-37-8
    • DTXSID00847437
    • Inchi: 1S/C7H7IO3/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3,9-10H,1H3
    • InChI Key: UTIXQUFUXHFSSA-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=C(C=1)O)OC)O

Computed Properties

  • Exact Mass: 265.94399g/mol
  • Monoisotopic Mass: 265.94399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.7Ų
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